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Compound of Interest

Compound Name: Selenium-82

Cat. No.: B081159 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides a comprehensive, step-by-step guide for the proper disposal of

Selenium-82 (⁸²Se) waste in a laboratory setting. Due to its unique nature as a long-lived

radioisotope with hazardous chemical properties, ⁸²Se waste is classified as "mixed waste."

Adherence to these procedures is critical for ensuring personnel safety and regulatory

compliance.

Selenium-82 has an extremely long half-life (approximately 9.39 x 10¹⁹ years), rendering its

radiological hazard negligible in typical laboratory quantities and timeframes.[1] For practical

purposes, it is considered a stable isotope from a radiological decay standpoint.[2][3]

Therefore, the primary hazard associated with ⁸²Se waste is its chemical toxicity.

Selenium is regulated by the U.S. Environmental Protection Agency (EPA) as one of the eight

metals under the Resource Conservation and Recovery Act (RCRA).[4][5][6] Waste containing

selenium at concentrations exceeding 1.0 mg/L is classified as hazardous waste.[4] The

disposal of mixed waste is regulated by both the EPA and the Nuclear Regulatory Commission

(NRC).[1][2]

Immediate Safety Protocols
Before handling any selenium compounds, it is imperative to consult the Safety Data Sheet

(SDS) for detailed information on hazards and safety precautions.
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Personal Protective Equipment (PPE):

Gloves: Wear suitable protective gloves.

Protective Clothing: A lab coat or other protective clothing is required.

Eye Protection: Use chemical safety goggles or a face shield with safety glasses.[4]

Respiratory Protection: In case of inadequate ventilation or when handling powders that may

form dust, use an approved respirator.[1][4]

Handling Procedures:

Handle Selenium-82 in a well-ventilated area, preferably within a chemical fume hood, to

minimize dust and vapor concentrations.[4][7]

Avoid creating dust.[1]

Wash hands thoroughly after handling.[4][7]

Do not eat, drink, or smoke in areas where selenium is handled.[4][7]

Waste Characterization and Segregation
Proper identification and segregation of ⁸²Se waste is the first and most critical step in the

disposal process.

Waste Determination: Determine if the waste is considered hazardous. According to RCRA

regulations, a solid waste is hazardous if a sample of the waste, tested using the Toxicity

Characteristic Leaching Procedure (TCLP), contains selenium at a concentration of 1.0 mg/L

or greater.[4]

Segregation:

Mixed Waste: All ⁸²Se waste that meets the criteria for hazardous waste must be

segregated as mixed waste.[3][7]
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Radioactive Waste: If the ⁸²Se waste does not meet the hazardous waste criteria, it should

be disposed of as low-level radioactive waste.

Non-Hazardous Waste: Do not mix non-radioactive or non-hazardous waste with ⁸²Se

waste containers.[7]

Quantitative Data for Selenium-82 Waste
Management
The following table summarizes key quantitative data for the management of selenium waste.

Parameter Value / Guideline Regulatory Body Citation

Hazardous Waste

Code
D010 EPA [8][9]

RCRA Toxicity Limit

(TCLP)
1.0 mg/L EPA [4]

Half-Life of ⁸²Se 9.39 x 10¹⁹ years - [1]

OSHA PEL (as Se) 0.2 mg/m³ OSHA [1]

ACGIH TLV (as Se) 0.2 mg/m³ ACGIH [1]

Step-by-Step Disposal Procedures
The following workflow outlines the decision-making process and procedural steps for

disposing of ⁸²Se waste.
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Step 1: Waste Generation & Characterization

Step 2: Segregation & Labeling

Step 3: Storage & Disposal

Selenium-82 Waste Generated

Is the waste mixed with a hazardous chemical (RCRA 8 metal)?

Perform Toxicity Characteristic Leaching Procedure (TCLP) analysis for Selenium.

No

Treat as Mixed Waste

Yes

Is Selenium concentration > 1.0 mg/L?

Yes

Treat as Low-Level Radioactive Waste

No

Label container with:
- 'Mixed Waste'

- 'Hazardous Waste' (D010)
- 'Radioactive Material'
- Chemical constituents

Label container with:
- 'Radioactive Material'

- Isotope (Se-82)
- Activity

Store in a designated Satellite Accumulation Area

Arrange for pickup by Environmental Health & Safety (EHS) for disposal via a licensed mixed waste facility

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Selenium-82 waste.
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Detailed Procedural Steps:

Container Selection: Use a designated, leak-proof waste container that is compatible with

the chemical nature of the waste. Plastic containers are generally preferred.[3]

Labeling:

For Mixed Waste: Affix a "Mixed Waste" label, a "Hazardous Waste" label with the code

D010, and a "Caution, Radioactive Material" label to the container. List all chemical

constituents and their approximate concentrations.[7]

For Low-Level Radioactive Waste: Affix a "Caution, Radioactive Material" label with the

isotope (⁸²Se), activity, and date.

Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area.[3]

Keep the container closed at all times, except when adding waste.[7]

Ensure secondary containment is used for liquid waste.

Disposal Request: Once the container is full or you have completed the experiment, contact

your institution's Environmental Health & Safety (EHS) or Radiation Safety office to arrange

for pickup and disposal. Do not dispose of selenium waste down the drain.

Experimental Protocol: Bench-Top Precipitation of
Aqueous Selenium Waste
For laboratories that generate aqueous waste containing soluble selenium, a simple

precipitation step can be performed to convert the selenium into a solid form, which is often

required for disposal. This procedure should be performed under the direct supervision of a

trained scientist who understands the chemistry involved.

Objective: To precipitate soluble selenium (e.g., selenite or selenate) from an aqueous solution

to facilitate its disposal as a solid mixed waste.
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Materials:

Aqueous Selenium-82 waste

Sodium borohydride (NaBH₄) or a similar reducing agent

pH meter and appropriate acids/bases for pH adjustment

Stir plate and stir bar

Filtration apparatus (e.g., Büchner funnel, filter paper)

Appropriate PPE

Methodology:

Preparation: Conduct the entire procedure in a chemical fume hood. Place the aqueous

waste container in a secondary containment tray on a stir plate.

pH Adjustment: Adjust the pH of the solution to between 3 and 6 using a suitable acid (e.g.,

hydrochloric acid). This pH range is often optimal for the reduction of selenite.

Reduction: While stirring the solution, slowly add a freshly prepared solution of a reducing

agent, such as sodium borohydride. A color change (typically to a reddish-brown or black

precipitate of elemental selenium) indicates the reduction reaction is occurring.

Reaction Completion: Continue stirring for a designated period (e.g., 1-2 hours) to ensure

the reaction is complete.

Separation: Separate the solid selenium precipitate from the liquid via filtration.

Waste Handling:

Solid Waste: The collected selenium precipitate, along with the filter paper, should be

placed in a designated solid mixed waste container.

Liquid Waste (Filtrate): The remaining liquid should be tested to confirm that the selenium

concentration is below the RCRA limit of 1.0 mg/L. If it is, it can be managed as low-level
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radioactive liquid waste. If not, the reduction process may need to be repeated.

Final Disposal: Label all waste containers appropriately and contact EHS for disposal.

By following these procedures, researchers can ensure the safe and compliant disposal of

Selenium-82 waste, protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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